Cas no 898342-90-0 (2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 898342-90-0
• MF: C₃₀H₃₀N₂O₅
• MW: 498.569608211517
• CID: 6503570
• Update Time: 2025-07-05

2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
• 2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C30H30N2O5/c1-4-20-7-9-21(10-8-20)29(34)26-18-32(27-16-15-24(37-6-3)17-25(27)30(26)35)19-28(33)31-22-11-13-23(14-12-22)36-5-2/h7-18H,4-6,19H2,1-3H3,(H,31,33)
• InChI Key： SRSMCVQFSWAORJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Additional information on 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide

2-6-Ethoxy-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Ethoxyphenyl)Acetamide: A Comprehensive Overview

2-6-Ethoxy-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Ethoxyphenyl)Acetamide, with the CAS number 898342-90-0, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of quinolone derivatives, which are known for their diverse biological activities. The molecule's structure is characterized by a quinoline ring system with several substituents, including ethoxy and ethyl groups, as well as an acetamide moiety. These structural features contribute to its unique pharmacological properties and potential applications in drug development.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring its suitability for biological testing. Recent studies have highlighted its potential as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The compound has shown promising results in inhibiting key enzymes involved in tumor progression, such as protein kinase C (PKC) and mTOR.

In addition to its enzymatic inhibitory effects, this compound exhibits significant antiproliferative activity against various cancer cell lines. Preclinical studies have demonstrated its ability to induce apoptosis in malignant cells while sparing normal cells, indicating a favorable therapeutic index. These findings have positioned it as a potential candidate for targeted cancer therapies. Furthermore, the compound's bioavailability has been evaluated in animal models, revealing efficient absorption and distribution profiles.

The structural versatility of this compound allows for further modification to enhance its pharmacokinetic properties. For instance, researchers have explored the incorporation of additional functional groups to improve its solubility and stability. These modifications could potentially expand its application beyond oncology into other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.

In conclusion, 2-6-Ethoxy-3-(4-Ethylbenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Ethoxyphenyl)Acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, underscores its potential as a novel therapeutic agent. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug discovery efforts.